Cas no 144034-84-4 (N10-Monodesmethyl Rizatriptan)

• Product Name: N10-Monodesmethyl Rizatriptan
• CAS No: 144034-84-4
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 108583
• Update Time: 2025-11-02

N10-Monodesmethyl Rizatriptan Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,N-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• N10-Monodesmethyl Rizatriptan
• N-MONODESMETHYL RIZATRIPTAN
• DESMETHYL RIZATRIPTAN
• N10-Monodesmethyl Ri
• Repaglinide D5
• Rizatriptan N-monodesmethyl
• N-methyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanamine

• Inchi： 1S/C14H17N5/c1-15-5-4-12-7-17-14-3-2-11(6-13(12)14)8-19-10-16-9-18-19/h2-3,6-7,9-10,15,17H,4-5,8H2,1H3
• InChI Key： HTVLSIBBGWEXCH-UHFFFAOYSA-N
• SMILES： N1C=C(CCNC)C2C=C(C=CC1=2)CN1C=NC=N1

Computed Properties

• Exact Mass: 255.14800

Experimental Properties

• Density: 1.269
• Boiling Point: 515.644°C at 760 mmHg
• Flash Point: 265.652°C
• Refractive Index: 1.673
• PSA: 58.53000
• LogP: 1.96050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on N10-Monodesmethyl Rizatriptan

N10-Monodesmethyl Rizatriptan (CAS No. 144034-84-4): A Comprehensive Overview of Properties, Applications, and Market Insights

N10-Monodesmethyl Rizatriptan (CAS No. 144034-84-4) is an important metabolite of the well-known migraine medication Rizatriptan. As researchers and pharmaceutical professionals increasingly focus on drug metabolism and pharmacokinetics, this compound has gained significant attention for its role in understanding the efficacy and safety profile of its parent drug. The molecular formula of N10-Monodesmethyl Rizatriptan is C₁₄H₁₉N₅, with a molecular weight of 257.34 g/mol.

In recent years, the study of drug metabolites like N10-Monodesmethyl Rizatriptan has become a hot topic in pharmaceutical research, particularly as the industry moves toward more personalized medicine approaches. Many researchers are searching for information about "Rizatriptan metabolism pathway" or "pharmacokinetics of triptan drugs," reflecting growing interest in how these compounds are processed in the human body. The N10-Monodesmethyl derivative specifically represents one of the primary metabolic products formed through hepatic biotransformation.

The physical and chemical properties of N10-Monodesmethyl Rizatriptan make it particularly interesting for analytical applications. With its slightly polar nature and good solubility in common organic solvents, it serves as an excellent reference standard in HPLC analysis of Rizatriptan and its metabolites. Laboratories frequently search for "Rizatriptan metabolite standards" or "analytical methods for triptan metabolites," highlighting the compound's importance in quality control and bioanalytical studies.

From a therapeutic perspective, understanding N10-Monodesmethyl Rizatriptan is crucial for evaluating Rizatriptan's overall pharmacological profile. While the parent compound acts as a selective serotonin receptor agonist (specifically at 5-HT_1B and 5-HT_1D receptors), its metabolites may contribute to both therapeutic effects and potential side effects. This has led to increased searches for "Rizatriptan metabolite activity" and "drug-drug interactions with triptans" among healthcare professionals.

The synthesis and characterization of N10-Monodesmethyl Rizatriptan present interesting challenges for medicinal chemists. Current research trends focus on developing more efficient synthetic routes and purification methods, as evidenced by frequent searches for "synthesis of Rizatriptan metabolites" and "characterization of desmethyl triptans." These efforts support the growing need for high-purity reference materials in pharmaceutical development and regulatory submissions.

In the analytical chemistry field, N10-Monodesmethyl Rizatriptan plays a vital role in method development and validation. Many laboratories are looking for information about "LC-MS methods for triptan analysis" or "stability studies of Rizatriptan metabolites," reflecting the compound's importance in bioequivalence studies and pharmacokinetic research. Its well-defined chromatographic behavior makes it particularly valuable for these applications.

The market for N10-Monodesmethyl Rizatriptan has seen steady growth, driven by increasing demand from pharmaceutical companies and contract research organizations. Industry reports show rising interest in "reference standards for migraine drugs" and "impurity profiling in triptan medications," positioning this compound as an important component in quality assurance programs. Current market trends suggest continued expansion as regulatory requirements for drug metabolites become more stringent worldwide.

From a regulatory standpoint, N10-Monodesmethyl Rizatriptan is recognized as a significant metabolite that must be monitored during drug development. Regulatory agencies frequently request data on "human metabolite profiling" and "safety assessment of drug metabolites," making this compound an essential reference material for compliance with ICH guidelines. Its proper identification and quantification are critical for successful regulatory submissions.

Recent advances in analytical technology have improved our understanding of N10-Monodesmethyl Rizatriptan's behavior in biological systems. Cutting-edge techniques like high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have enabled more detailed structural characterization, addressing common search queries about "advanced characterization of drug metabolites" and "structural elucidation of pharmaceutical impurities." These developments support more comprehensive metabolic studies.

Looking to the future, research on N10-Monodesmethyl Rizatriptan is likely to expand in several directions. Emerging topics include its potential role in pharmacogenomics (as seen in searches for "genetic factors in triptan metabolism") and applications in novel drug delivery systems. The compound's well-defined properties make it an excellent candidate for further investigation in these developing areas of pharmaceutical science.

In conclusion, N10-Monodesmethyl Rizatriptan (CAS No. 144034-84-4) represents a critical component in the understanding of Rizatriptan pharmacology and metabolism. Its importance spans multiple disciplines, from synthetic chemistry to regulatory science, addressing current industry needs reflected in popular search terms like "comprehensive Rizatriptan metabolite analysis" and "quality control of triptan drugs." As research continues to evolve, this compound will undoubtedly remain at the forefront of migraine medication development and analysis.